Cas no 1350815-39-2 (Ethyl (2R,4S)-4-Methyl-1-((S)-1-phenylethyl)piperidine-2-carboxylate)

• Product Name: Ethyl (2R,4S)-4-Methyl-1-((S)-1-phenylethyl)piperidine-2-carboxylate
• CAS No: 1350815-39-2
• MF: C₁₇H₂₅NO₂
• MW: 275.38590502739
• CID: 5169031
• Update Time: 2025-10-29

Ethyl (2R,4S)-4-Methyl-1-((S)-1-phenylethyl)piperidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Piperidinecarboxylic acid, 4-methyl-1-[(1S)-1-phenylethyl]-, ethyl ester, (2R,4S)-
• Ethyl (2R,4S)-4-Methyl-1-((S)-1-phenylethyl)piperidine-2-carboxylate

• Inchi： 1S/C17H25NO2/c1-4-20-17(19)16-12-13(2)10-11-18(16)14(3)15-8-6-5-7-9-15/h5-9,13-14,16H,4,10-12H2,1-3H3/t13-,14-,16+/m0/s1
• InChI Key： VCWVJJJJCQJWOU-OFQRWUPVSA-N
• SMILES： N1([C@H](C2=CC=CC=C2)C)CC[C@H](C)C[C@@H]1C(OCC)=O

Additional information on Ethyl (2R,4S)-4-Methyl-1-((S)-1-phenylethyl)piperidine-2-carboxylate

Ethyl (2R,4S)-4-Methyl-1-((S)-1-phenylethyl)piperidine-2-carboxylate (CAS No. 1350815-39-2): A Comprehensive Overview

Ethyl (2R,4S)-4-Methyl-1-((S)-1-phenylethyl)piperidine-2-carboxylate, identified by its CAS number 1350815-39-2, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, featuring a complex piperidine core, has garnered attention due to its potential applications in the development of novel therapeutic agents. The stereochemistry of this compound, particularly the configuration at the 2R and 4S positions, as well as the presence of the (S)-1-phenylethyl side chain, contributes to its unique pharmacological properties.

The piperidine scaffold is a privileged structure in medicinal chemistry, known for its ability to interact with biological targets in a variety of ways. The specific arrangement of substituents on the piperidine ring in Ethyl (2R,4S)-4-Methyl-1-((S)-1-phenylethyl)piperidine-2-carboxylate influences its binding affinity and selectivity. This compound's stereochemical purity is particularly noteworthy, as it is often a critical factor in determining the efficacy and safety of a drug candidate.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to better understand the interactions between Ethyl (2R,4S)-4-Methyl-1-((S)-1-phenylethyl)piperidine-2-carboxylate and its target proteins. These studies have highlighted the importance of the 2R and 4S configurations in optimizing binding interactions. The presence of the (S)-1-phenylethyl group further enhances the compound's pharmacological profile by contributing to its solubility and metabolic stability.

In vitro studies have demonstrated that Ethyl (2R,4S)-4-Methyl-1-((S)-1-phenylethyl)piperidine-2-carboxylate exhibits promising activity against various biological targets. For instance, research has shown that this compound interacts with serotonergic receptors, which are implicated in mood regulation and neuroprotection. The precise stereochemistry of Ethyl (2R,4S)-4-Methyl-1-((S)-1-phenylethyl)piperidine-2-carboxylate allows it to selectively modulate these receptors without causing off-target effects.

The synthesis of Ethyl (2R,4S)-4-Methyl-1-((S)-1-phenylethyl)piperidine-2-carboxylate presents unique challenges due to its complex stereochemical requirements. However, recent developments in asymmetric synthesis have made it possible to produce this compound with high enantiomeric purity. These advancements have opened up new avenues for the development of enantioselective drugs that can be tailored to specific therapeutic needs.

The pharmacokinetic properties of Ethyl (2R,4S)-4-Methyl-1-((S)-1-phenylethyl)piperidine-2-carboxylate are also of great interest. Studies have shown that this compound exhibits good oral bioavailability and a favorable metabolic profile. The ester group at the 2-position contributes to its stability while allowing for controlled release in vivo. These characteristics make it an attractive candidate for further development into a therapeutic agent.

Future research on Ethyl (2R,4S)-4-Methyl-1-((S)-1-phenylethyl)piperidine-2-carboxylate is likely to focus on its potential applications in treating neurological disorders. The compound's ability to modulate neurotransmitter systems suggests that it could be useful in conditions such as depression, anxiety, and neurodegenerative diseases. Additionally, exploring its interactions with other biological targets may uncover new therapeutic possibilities.

The growing interest in chiral drugs underscores the importance of compounds like Ethyl (2R,4S)-4-Methyl-1-((S)-1-phenylethyl)piperidine-2-carboxylate. The ability to produce enantiomerically pure compounds has revolutionized drug development by allowing for more targeted and effective therapies. As research continues to uncover the benefits of stereoselective drug design, compounds like this one will play a crucial role in shaping the future of medicine.